Cas no 1261833-61-7 (2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261833-61-7
• MF: C₁₃H₆F₆INO
• MW: 433.087736606598
• CID: 4987319
• Update Time: 2025-10-16

2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F6INO/c14-12(15,16)10-5-7(6-11(20)21-10)8-3-1-2-4-9(8)22-13(17,18)19/h1-6H
• InChI Key： XALZCAMSSCWDJC-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261833-61-7)

The compound 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261833-61-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of iodine, trifluoromethoxy, and trifluoromethyl groups, make it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its bioactive properties could lead to novel therapeutics for diseases such as cancer and neurological disorders.

In recent years, the demand for fluorinated compounds like 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug efficacy. The compound's CAS No. 1261833-61-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing importance. Additionally, its role in catalysis and organic synthesis has been explored, with studies highlighting its utility in cross-coupling reactions and C-H functionalization.

From an environmental perspective, the trifluoromethoxy and trifluoromethyl groups in 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine contribute to its persistence and bioaccumulation potential, raising questions about its ecological impact. This has led to increased scrutiny and research into green chemistry alternatives for its synthesis. Meanwhile, the compound's thermal stability and electronic properties make it a candidate for advanced electronic materials, such as organic semiconductors and light-emitting diodes (LEDs).

The synthesis of 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including halogenation and aryl coupling. Its CAS No. 1261833-61-7 is often referenced in patents and scientific literature, underscoring its commercial and academic value. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, compounds like this are expected to play a pivotal role in developing next-generation drugs.

In conclusion, 2-Iodo-4-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261833-61-7) represents a versatile and high-value chemical entity with broad applications. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific and industrial discourse. Future research will likely focus on optimizing its synthesis and exploring new functional derivatives to meet evolving market demands.